Cas no 551-58-6 (Supinine)

• Product Name: Supinine
• CAS No: 551-58-6
• MF: C₁₅H₂₅NO₄
• MW: 283.363304853439
• CID: 371058
• PubChem ID: 108053
• Update Time: 2025-04-19

Supinine Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,2,3-dihydroxy-2-(1-methylethyl)-,[(7aS)-2,3,5,7a-tetrahydro-1H-pyrrolizin-7-yl]methyl ester, (2S,3R)-
• [(8S)-5,6,7,8-tetrahydro-3H-pyrrolizin-1-yl]methyl (2S)-2-hydroxy-2-[(1R)-1-hydroxyethyl]-3-methylbutanoate
• SUPININE
• Butanoic acid,2,3-dihydroxy-2-(1-methylethyl)-,((7aS)-2,3,5,7a-tetrahydro-1H-pyrrolizin-7-yl)methyl ester,(2S,3R)
• Butanoic acid,2,3-dihydroxy-2-(1-methylethyl)-,(2,3,5,7a-tetrahydro-1H-pyrrolizin-7-yl)methyl ester,(7aS-(7(2R*,3S*),7aR*))
• Supinin
• DTXCID00126113
• AKOS032946067
• CHEBI:9361
• NS00094779
• Butanoic acid, 2,3-dihydroxy-2-(1-methylethyl)-, (2,3,5,7a-tetrahydro-1H-pyrrolizin-7-yl)methyl ester, (7aS-(7(2R*,3S*),7aR*))-
• UNII-W11Q632E7K
• AI3-51772
• CS-0090485
• 551-58-6
• W11Q632E7K
• DTXSID70203622
• Butanoic acid, 2,3-dihydroxy-2-(1-methylethyl)-, ((7aS)-2,3,5,7a-tetrahydro-1H-pyrrolizin-7-yl)methyl ester, (2S,3R)-
• [(8S)-5,6,7,8-tetrahydro-3H-pyrrolizin-1-yl]methyl (2S)-2-hydroxy-2-[(1R)-1-hydroxyethyl]-3-methyl-butanoate
• HY-122931
• Q27108360
• C10403
• Supinine

• Inchi： 1S/C15H25NO4/c1-10(2)15(19,11(3)17)14(18)20-9-12-6-8-16-7-4-5-13(12)16/h6,10-11,13,17,19H,4-5,7-9H2,1-3H3/t11-,13+,15+/m1/s1
• InChI Key： DRVWTOSBCBKXOR-ZLDLUXBVSA-N
• SMILES： O(C([C@@]([C@@H](C)O)(C(C)C)O)=O)CC1=CCN2CCC[C@H]21

Computed Properties

• Exact Mass: 283.17800
• Monoisotopic Mass: 283.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70A^2
• XLogP3: 0.5

Experimental Properties

• Color/Form: Powder
• Density: 1.0662 (rough estimate)
• Melting Point: 148.5°C
• Boiling Point: 425.91°C (rough estimate)
• Flash Point: 205.9°C
• Refractive Index: 1.5000 (estimate)
• PSA: 70.00000
• LogP: 0.63980

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